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Compound of Interest

Compound Name: JNJ-18038683

Cat. No.: B1244105 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational compounds like JNJ-18038683 is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the proper disposal of JNJ-18038683, ensuring adherence to best practices for

chemical handling and waste management.

JNJ-18038683 is a potent and selective 5-HT7 receptor antagonist that has been investigated

for its potential therapeutic effects in mood disorders. As with any investigational drug, proper

disposal is paramount to prevent environmental contamination and ensure the safety of all

personnel.

Immediate Safety and Disposal Protocol
The proper disposal route for JNJ-18038683 depends on its classification as hazardous or

non-hazardous waste. This determination must be made in accordance with institutional and

regulatory guidelines. The following table summarizes the key steps for a compliant disposal

process.
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Step Action Key Considerations

1 Hazard Assessment

Consult your institution's

Environmental Health and

Safety (EHS) department to

determine if JNJ-18038683 is

classified as hazardous waste.

Provide them with any

available information on the

compound's chemical

properties.

2 Segregation and Labeling

Segregate JNJ-18038683

waste from other laboratory

waste streams. Use a

designated, compatible, and

leak-proof container. Label the

container clearly with

"Hazardous Waste," the full

chemical name "JNJ-

18038683," and the date

accumulation started.

3 Container Management

Keep the waste container

securely closed except when

adding waste. Ensure the

container is stored in a

designated satellite

accumulation area (SAA) away

from incompatible materials.

4 Disposal Request

Once the container is full or

ready for disposal, submit a

hazardous waste pickup

request to your institution's

EHS department.

5 Documentation Maintain accurate records of

the disposal process, including

the quantity of waste, disposal
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date, and any documentation

provided by the EHS

department or the licensed

waste vendor.

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of JNJ-18038683,

from initial handling to final disposition.
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Detailed Disposal Procedures
Any used or unused investigational medications must be destroyed in accordance with the

Federal Resource Conservation and Recovery Act (RCRA) guidelines and any standards set

by industry sponsors.[1] The following provides a more detailed, step-by-step guide for the

disposal of JNJ-18038683.

1. Initial Assessment and Consultation:

Contact your Environmental Health and Safety (EHS) Department: This is the most critical

first step. Your institution's EHS department is responsible for determining whether a

chemical is considered hazardous waste.[1]

Provide Information: Supply the EHS department with all available information on JNJ-
18038683, including its chemical name (1-benzyl-3-(4-chlorophenyl)-5,6,7,8-tetrahydro-4H-

pyrazolo[3,4-d]azepine), any known safety data, and the nature of the waste (e.g., pure

compound, solutions, contaminated labware).

2. Handling and Segregation:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling JNJ-18038683.

Waste Segregation: Do not mix JNJ-18038683 waste with other chemical waste streams

unless explicitly permitted by your EHS department.

3. Waste Accumulation and Storage:

Container Selection: Use a container that is compatible with the chemical properties of JNJ-
18038683. The original container is often a suitable choice. The container must be in good

condition and have a secure lid.

Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste

is added. The label must include:

The full chemical name: "JNJ-18038683"

The words "Hazardous Waste"
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The date when waste was first added to the container.

The name and contact information of the responsible researcher or lab.

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). This

area should be secure and away from general laboratory traffic. Ensure secondary

containment, such as a plastic tub, is used for liquid waste.

4. Disposal:

Waste Pickup: Once the container is full or you are ready to dispose of it, follow your

institution's procedure to request a pickup from the EHS department.

Transportation and Final Disposal: The EHS department will arrange for a licensed

hazardous waste vendor to transport and dispose of the chemical waste. The most common

method for pharmaceutical waste is incineration at a permitted facility.[2]

5. Empty Containers:

Decontamination: Empty containers that held JNJ-18038683 should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Disposal of Rinsed Containers: After triple-rinsing, deface or remove the original label and

dispose of the container according to your institution's guidelines for non-hazardous lab

glass or plastic.

Disclaimer: This information is intended as a general guide. Always consult with your

institution's Environmental Health and Safety department for specific procedures and

requirements for the disposal of chemical waste in your laboratory. Adherence to institutional

and local regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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